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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

An In-depth Technical Guide to But-2-ynedinitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of but-2-ynedinitrile
(dicyanoacetylene), a highly reactive and energetic compound. It covers its fundamental

properties, synthesis, and key applications in organic chemistry, with a focus on data and

methodologies relevant to research and development.

Chemical Identifiers and Properties
But-2-ynedinitrile, also known by its IUPAC name, is a symmetrical and linear molecule with

the chemical formula C₄N₂.[1][2] Its structure consists of a central carbon-carbon triple bond

flanked by two nitrile groups (N≡C−C≡C−C≡N).[1][2][3] This arrangement of alternating triple

and single bonds makes it a highly reactive and versatile reagent in organic synthesis.

Table 1: Identifiers for But-2-ynedinitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b094463?utm_src=pdf-interest
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463
https://en.wikipedia.org/wiki/Dicyanoacetylene
https://www.benchchem.com/product/b094463
https://en.wikipedia.org/wiki/Dicyanoacetylene
http://chemchart.com/dicyanoacetylene-detail.html
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Number 1071-98-3[1][2][4][5][6][7]

IUPAC Name but-2-ynedinitrile[1][4][7]

Other Names

Dicyanoacetylene, Acetylenedicarbonitrile,

Carbon subnitride, 1,2-Dicyanoethyne[2][4][5][6]

[7]

Molecular Formula C₄N₂[1][2][4][5][6][7]

InChI Key
ZEHZNAXXOOYTJM-UHFFFAOYSA-N[1][2][4]

[5][6][7]

Canonical SMILES C(#CC#N)C#N[1][4][7]

PubChem CID 14068[2][4]

Table 2: Physicochemical Properties of But-2-ynedinitrile

Property Value

Molar Mass 76.06 g/mol [1][2]

Appearance Colorless volatile liquid[2]

Melting Point 20.5 °C[1][2][8][9]

Boiling Point 76.5 °C[2][8][9]

Density 0.907 g/cm³[2]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) +500.4 kJ/mol[1][2]

Solubility Soluble in organic solvents[2]

Due to its high positive enthalpy of formation, but-2-ynedinitrile is an endothermic compound

that can decompose explosively to carbon powder and nitrogen gas.[1][2][4] It is also known for

burning in oxygen with one of the hottest known flames for a chemical reaction, reaching a

temperature of 5,260 K (4,990 °C).[1][2][4]
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Synthesis and Experimental Protocols
The synthesis of but-2-ynedinitrile is challenging due to its high reactivity and potential

instability. Several methods have been reported, with varying yields and safety considerations.

One common laboratory-scale synthesis involves the dehydration of acetylenedicarboxamide.

Experimental Protocol: Synthesis via Dehydration

A reported method for the synthesis of but-2-ynedinitrile involves the dehydration of

acetylenedicarboxamide with a dehydrating agent like phosphorus pentoxide.

Reactants: Acetylenedicarboxamide and phosphorus pentoxide.

Procedure: The reactants are carefully heated under vacuum.

Product Isolation: The resulting but-2-ynedinitrile is collected by vacuum sublimation or

atmospheric distillation.[8]

Yield: This method has been reported to have a maximum yield of around 40%.

Another industrial-scale method involves the reaction of nitrogen gas with graphite at very high

temperatures.

Experimental Workflow: Synthesis of But-2-ynedinitrile

Caption: General experimental workflow for the synthesis of but-2-ynedinitrile.

Chemical Reactivity and Applications
The electron-withdrawing nature of the two nitrile groups makes the central alkyne in but-2-
ynedinitrile highly electron-deficient.[1] This electronic property makes it an exceptionally

powerful dienophile in Diels-Alder reactions, capable of reacting with even poorly reactive

dienes.[1]

Diels-Alder Cycloaddition Reactions
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But-2-ynedinitrile is a key reagent for constructing complex polycyclic and nitrogen-containing

molecules.[1] Its high reactivity allows it to participate in cycloaddition reactions with a wide

range of dienes, including aromatic compounds that are typically unreactive as dienes.[1]

Reaction Pathway: Diels-Alder Reaction with a Diene

Caption: Generalized pathway of a Diels-Alder reaction involving but-2-ynedinitrile.

While its high reactivity and toxicity may limit its direct use in final drug products, but-2-
ynedinitrile serves as a valuable building block in the synthesis of complex organic molecules

that may have pharmaceutical applications. Its ability to form new carbon-carbon bonds and

introduce nitrogen atoms makes it a useful tool for medicinal chemists in the early stages of

drug discovery and development.

Safety and Handling
But-2-ynedinitrile is a hazardous material that requires careful handling by trained

professionals in a controlled laboratory setting.

Explosive Potential: The pure compound and concentrated solutions are potentially explosive

and can detonate, especially with heat or shock.[4]

Flammability: It is a flammable liquid that can ignite in the air at 130°C.[4]

Toxicity: It is considered toxic, and due to its volatility, it poses an inhalation hazard. Upon

decomposition, it can emit toxic fumes of cyanide and nitrogen oxides.[4]

Storage: It should be stored at very low temperatures (e.g., on dry ice) away from light and

oxygen to prevent polymerization into a dark solid. Diluted solutions are significantly more

stable.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times when handling this compound. All work should be conducted

in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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